Cas no 895642-74-7 (3-(4-chlorobenzenesulfonyl)-6,7-dimethoxy-N-phenylquinolin-4-amine)

• Product Name: 3-(4-chlorobenzenesulfonyl)-6,7-dimethoxy-N-phenylquinolin-4-amine
• CAS No: 895642-74-7
• MF: C₂₃H₁₉ClN₂O₄S
• MW: 454.925963640213
• CID: 5911843
• PubChem ID: 16801133
• Update Time: 2025-06-14

3-(4-chlorobenzenesulfonyl)-6,7-dimethoxy-N-phenylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-6,7-dimethoxy-N-phenylquinolin-4-amine
• 3-(4-chlorophenyl)sulfonyl-6,7-dimethoxy-N-phenylquinolin-4-amine
• 3-((4-chlorophenyl)sulfonyl)-6,7-dimethoxy-N-phenylquinolin-4-amine
• 895642-74-7
• AKOS001859619
• F1609-0800

• Inchi： 1S/C23H19ClN2O4S/c1-29-20-12-18-19(13-21(20)30-2)25-14-22(23(18)26-16-6-4-3-5-7-16)31(27,28)17-10-8-15(24)9-11-17/h3-14H,1-2H3,(H,25,26)
• InChI Key： ZRWCKUKJBMMWDP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2)C(NC2=CC=CC=C2)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 454.0754060g/mol
• Monoisotopic Mass: 454.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 85.9Ų

Additional information on 3-(4-chlorobenzenesulfonyl)-6,7-dimethoxy-N-phenylquinolin-4-amine

Comprehensive Overview of 3-(4-Chlorobenzenesulfonyl)-6,7-dimethoxy-N-phenylquinolin-4-amine (CAS No. 895642-74-7)

The compound 3-(4-chlorobenzenesulfonyl)-6,7-dimethoxy-N-phenylquinolin-4-amine (CAS No. 895642-74-7) is a sophisticated quinoline derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorobenzenesulfonyl group and dimethoxy substitutions, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for heterocyclic compounds like 3-(4-chlorobenzenesulfonyl)-6,7-dimethoxy-N-phenylquinolin-4-amine has surged due to their versatility in medicinal chemistry. This compound’s sulfonamide moiety is particularly noteworthy, as it often enhances bioavailability and target specificity—a hot topic in AI-driven drug design discussions. Computational studies suggest its potential interaction with protein targets involved in inflammation, making it relevant to autoimmune disease research, a frequently searched topic in scientific databases.

The synthesis of CAS 895642-74-7 involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are widely studied in green chemistry forums. Environmental concerns have driven interest in optimizing such processes to reduce waste, a trend reflected in search engine queries like "sustainable synthesis of sulfonamide derivatives." Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity, critical for regulatory compliance in preclinical studies.

Beyond pharmaceuticals, this compound’s fluorescence properties (due to the quinoline core) attract attention in material science. Researchers investigating OLED materials or bioimaging probes often explore such derivatives, as evidenced by rising searches for "quinoline-based sensors." Its stability under physiological conditions further supports applications in diagnostic tools—a sector experiencing rapid growth.

Safety profiles of 3-(4-chlorobenzenesulfonyl)-6,7-dimethoxy-N-phenylquinolin-4-amine are rigorously documented, with no significant ecotoxicological risks reported. This aligns with industry demands for safer alternatives to traditional chemicals, a recurring theme in ESG (Environmental, Social, and Governance) discussions. Patent databases reveal its inclusion in formulations for chronic disease management, tapping into the global focus on non-communicable diseases.

In summary, CAS 895642-74-7 exemplifies the convergence of drug development, sustainable chemistry, and advanced materials. Its multifaceted applications respond to contemporary scientific queries, from "how do sulfonamides work in drug design?" to "emerging quinoline derivatives 2024," ensuring its relevance in both academic and industrial spheres.